N-[2-[(4-chlorophenyl)carbamoyl]phenyl]-5-oxo-1-phenylpyrrolidine-3-carboxamide

• Molecular Formula: C24H20ClN3O3
• Molecular Weight: 433.9 g/mol
• IUPAC Name: N-[2-[(4-chlorophenyl)carbamoyl]phenyl]-5-oxo-1-phenylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C24H20ClN3O3/c25-17-10-12-18(13-11-17)26-24(31)20-8-4-5-9-21(20)27-23(30)16-14-22(29)28(15-16)19-6-2-1-3-7-19/h1-13,16H,14-15H2,(H,26,31)(H,27,30)
• InChI Key: SEXMYNDDXWHZSY-UHFFFAOYSA-N
• SMILES: C1C(CN(C1=O)C2=CC=CC=C2)C(=O)NC3=CC=CC=C3C(=O)NC4=CC=C(C=C4)Cl

Description

N-[2-[(4-chlorophenyl)carbamoyl]phenyl]-5-oxo-1-phenylpyrrolidine-3-carboxamide, commonly known as CPP, is a synthetic compound that has gained interest in the scientific community due to its potential applications in research. CPP is a member of the pyrrolidine family and is structurally similar to other compounds that have shown promising results in various studies.

Mechanism of Action

CPP acts as a competitive antagonist at the NMDA receptor, binding to the glycine site of the receptor. This results in the inhibition of the receptor, which may have implications for the regulation of synaptic plasticity and memory formation. CPP has also been shown to block the development of tolerance to opioid analgesics, which may be due to its ability to inhibit the NMDA receptor.
Biochemical and physiological effects
CPP has been shown to have various biochemical and physiological effects, including the inhibition of the NMDA receptor, the modulation of pain perception, and the regulation of synaptic plasticity and memory formation. CPP has also been shown to have anti-inflammatory effects, which may have implications for the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

CPP has several advantages for lab experiments, including its ability to selectively inhibit the NMDA receptor, its potential applications in the study of pain and memory, and its anti-inflammatory effects. However, CPP also has several limitations, including its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of CPP, including the investigation of its potential applications in the treatment of chronic pain and memory disorders. Additionally, the development of more potent and selective NMDA receptor antagonists may have implications for the treatment of various neurological and psychiatric disorders. Finally, the investigation of the anti-inflammatory effects of CPP may have implications for the treatment of various inflammatory conditions.

Synthesis Methods

CPP can be synthesized using a multi-step process that involves the reaction of various starting materials. The first step involves the reaction of 4-chlorobenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride. The resulting compound is then reacted with 2-aminobenzamide to form N-(4-chlorobenzoyl)-2-aminobenzamide. This intermediate is then reacted with phenylacetic acid and triethylamine to form N-[2-[(4-chlorophenyl)carbamoyl]phenyl]-5-oxo-1-phenylpyrrolidine-3-carboxamide.

Scientific Research Applications

CPP has been used in various scientific research applications, including the study of pain, learning, and memory. CPP has been shown to have an affinity for the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of synaptic plasticity and memory formation. CPP has also been used in the study of the role of glutamate in pain perception. CPP has been shown to block the development of tolerance to opioid analgesics, which may have implications for the treatment of chronic pain.